1-[(2R,3R,4S,5R)-5-[[Bis(4-methoxyphenyl)(phenyl)methoxy]methyl]-4-[(tert-butyldimethylsilyl)oxy]-3-hydroxy-2-tetrahydrofuryl]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-3-hydroxyoxolan-2-yl]pyrimidine-2,4-dione
• InChI: InChI=1S/C36H44N2O8Si/c1-35(2,3)47(6,7)46-32-29(45-33(31(32)40)38-22-21-30(39)37-34(38)41)23-44-36(24-11-9-8-10-12-24,25-13-17-27(42-4)18-14-25)26-15-19-28(43-5)20-16-26/h8-22,29,31-33,40H,23H2,1-7H3,(H,37,39,41)
• InChI Key: ZATGYRPVDYINRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC1C(OC(C1O)N2C=CC(=O)NC2=O)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC
• Molecular Formula: C36H44N2O8Si
• Molecular Weight: 660.8 g/mol

Description

This compound (CAS: 81246-81-3) is a protected nucleoside intermediate critical in oligonucleotide synthesis, particularly for RNA or modified DNA therapeutics. Its structure features:

• A pyrimidine-2,4-dione (uracil-derived) base.
• A tetrahydrofuran (sugar) ring with stereochemical specificity (2R,3R,4S,5R).
• Bis(4-methoxyphenyl)(phenyl)methoxy (DMTr) group at the 5'-position for 5'-OH protection, enabling controlled elongation in solid-phase synthesis .
• tert-Butyldimethylsilyl (TBDMS) at the 4'-position, commonly used for 2'-OH protection in RNA synthesis to confer nuclease resistance .

Its applications span antisense oligonucleotides, siRNA, and therapeutic RNA, where precise protection and deprotection strategies are essential for maintaining sequence fidelity and functional group reactivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Variations

The table below highlights key structural differences and their biochemical implications:

Compound Name / CAS	Key Modifications	Protecting Groups	Applications	Reference
Target Compound (81246-81-3)	4'-TBDMS, 5'-DMTr, 3'-OH	DMTr (5'), TBDMS (4')	RNA synthesis, therapeutic oligonucleotides
1-[(2R,4S,5R)-5-{[DMTr]methyl}-4-hydroxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione	4'-OH (unprotected), 5-methyl uracil	DMTr (5')	Intermediate for phosphorothioate oligonucleotides
1-[(2R,4S,5R)-4-sulfanyloxolan-2-yl]-5-methylpyrimidine-2,4-dione (CAS: N/A)	4'-sulfanyl (thiol) group	DMTr (5')	Thiophosphate backbone modifications for nuclease resistance
1-((2S,3R,4R,5R)-3,4-bis-benzyloxy-...-5-fluoro-1H-pyrimidine-2,4-dione (CAS: 110522-44-6)	3',4'-benzyloxy, 5-fluoro uracil	Benzyl (3',4')	Fluorinated nucleosides for PET imaging or antiviral therapies
5'-Deoxy-5'-iodouridine (CAS: 14259-58-6)	5'-iodo, 3',4'-OH	None	Radiolabeling probes or crosslinking agents

Therapeutic Relevance

• Target Compound : Integral to siRNA production, where TBDMS protection ensures 2'-OH specificity for RNA interference .
• Thiol-Modified Analog : Thiophosphate linkages reduce immune recognition and improve pharmacokinetics in antisense drugs (e.g., Fomivirsen) .
• 5'-Iodo Derivative (CAS: 14259-58-6) : Used in photochemical crosslinking studies to map RNA-protein interactions .

Research Findings

• Yield Optimization : The target compound achieves 76% yield after flash chromatography, outperforming benzyl-protected analogs (typically 50–60%) due to milder deprotection conditions .
• Stability Studies : TBDMS-protected intermediates show <5% degradation after 6 months at -20°C, whereas thiol-modified analogs require inert storage to prevent disulfide formation .
• In Vivo Performance : Oligonucleotides with TBDMS exhibit 3-fold longer half-life in serum compared to hydroxyl-unprotected variants .